Cas no 116583-80-3 (5-pentylfuran-2-carboxylic acid)

• Product Name: 5-pentylfuran-2-carboxylic acid
• CAS No: 116583-80-3
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 2614895
• PubChem ID: 10702577
• Update Time: 2025-04-21

5-pentylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-pentylfuran-2-carboxylic acid
• SCHEMBL9487415
• Z1262521779
• 2-Furancarboxylic acid, 5-pentyl-
• DTXSID50443680
• G51152
• EN300-8132959
• 116583-80-3

• Inchi： 1S/C10H14O3/c1-2-3-4-5-8-6-7-9(13-8)10(11)12/h6-7H,2-5H2,1H3,(H,11,12)
• InChI Key： OMZHRDOVKJOSEW-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1CCCCC

Computed Properties

• Exact Mass: 182.094294304Da
• Monoisotopic Mass: 182.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids